Cyclosporins

Cyclosporins are a class of cyclic peptides derived from the soil-dwelling fungus *Tolypocladium inflatum*. These immunosuppressive agents have been widely recognized for their ability to modulate immune responses by inhibiting T-lymphocyte activation. Cyclosporin A, the most well-known member of this group, has found extensive applications in organ transplantation and autoimmune diseases due to its potent suppressive effect on the immune system. Its structure consists of a 11-residue cyclic peptide linked by four intramolecular disulfide bonds, which confers its unique pharmacological properties. Additionally, cyclosporins are being explored for potential therapeutic uses beyond their established roles, such as in cancer treatment and neuroprotection.
Cyclosporins
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